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Compound of Interest

3-Hydroxy-4,5-dimethylfuran-
2(5H)-one

Cat. No.: B146786

Compound Name:

For Immediate Reference: Disposal and Safety Procedures

This guide provides essential safety and logistical information for the proper disposal of 3-
Hydroxy-4,5-dimethylfuran-2(5H)-one, also known as Sotolon. Researchers, scientists, and
drug development professionals should adhere to these step-by-step procedures to ensure
safe handling and compliance with environmental regulations.

Hazard and Safety Information

Sotolon is a potent aroma compound. While some safety data sheets (SDS) do not classify it
as a hazardous substance under certain regulations, others indicate that it may be harmful if
swallowed and can cause skin and eye irritation.[1] Therefore, appropriate personal protective
equipment (PPE) should always be worn when handling this chemical.

Quantitative Data Summary
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Property Value Reference
Molecular Formula CeHsOs3 [2]
Molecular Weight 128.13 g/mol [3]
Appearance Crystalline solid or liquid [2][4]

Maple syrup, caramel, burnt
sugar at low concentrations;

Odor ] [5]
Fenugreek, curry at high

concentrations

Flash Point > 100 °C (> 212 °F) [6]

Disposal Workflow

The following diagram outlines the decision-making process for the disposal of 3-Hydroxy-4,5-

dimethylfuran-2(5H)-one.
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Disposal Workflow for 3-Hydroxy-4,5-dimethylfuran-2(5H)-one

Assess Waste Stream
(Unused product, contaminated labware, spill residue)

'

@onsult Institutional EHS Guidelines & Local Regulationa

'

Segregate Waste
Keep separate from other chemical waste streams unless advised otherwise

|

Gs the container empty?j

e

Triple rinse with a suitable solvent
(e.g., ethanol or acetone)

\

[Collect rinsate as chemical wasta [Dispose of rinsed container as regular lab glass/plastia

I

Package and Label Waste Container
Contents: 3-Hydroxy-4,5-dimethylfuran-2(5H)-one waste, Hazard classification if applicable

y

[Store waste in a designated, well-ventilated are%

Y
@rrange for pickup by a licensed chemical waste disposal compang

Click to download full resolution via product page

Disposal Workflow Diagram
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Experimental Protocols: Step-by-Step Disposal
Procedure

1.

Personal Protective Equipment (PPE):
Wear standard laboratory attire, including a lab coat.
Use chemical-resistant gloves (e.g., nitrile).

Wear safety glasses or goggles to protect from splashes.

. Waste Collection:

Unused or Surplus Material: Do not dispose of 3-Hydroxy-4,5-dimethylfuran-2(5H)-one
down the drain.[1] Collect the chemical in its original container or a designated, compatible,
and clearly labeled waste container.

Contaminated Materials: Any materials such as pipette tips, weigh boats, or absorbent pads
that have come into contact with the chemical should be considered contaminated. Place
these items in a sealed and labeled waste container.

Solutions: Solutions containing 3-Hydroxy-4,5-dimethylfuran-2(5H)-one should be
collected as chemical waste.

. Container Management:

Empty Containers: An "empty" container may still retain product residue. To decontaminate,
triple rinse the container with a suitable solvent (e.g., ethanol or acetone). Collect the rinsate
as hazardous waste. After thorough rinsing, the container can typically be disposed of with
regular laboratory glass or plastic, in accordance with institutional policies.

Waste Containers: Use containers that are in good condition and compatible with the
chemical. Ensure the container is tightly sealed to prevent leaks or the release of vapors.

. Labeling and Storage:
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o Clearly label the waste container with "Waste 3-Hydroxy-4,5-dimethylfuran-2(5H)-one" and
any other components of the waste stream.

 Include hazard warnings as appropriate (e.g., "Harmful if Swallowed").

o Store the sealed waste container in a designated, well-ventilated chemical waste storage
area, away from incompatible materials.

5. Final Disposal:

o Arrange for the collection of the chemical waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.[1][6]

o Always follow your institution's specific procedures for chemical waste pickup and disposal.
Disposal of this product and its container must be done in a safe way and comply with local,
state, and federal regulations.[4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146786#3-hydroxy-4-5-dimethylfuran-2-5h-one-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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